5-Methoxy-2-phenyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-methoxy-2-phenyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C16H12O4/c1-19-11-7-8-13-12(9-11)14(16(17)18)15(20-13)10-5-3-2-4-6-10/h2-9H,1H3,(H,17,18)
• InChI Key: ZAWWFXRAMMHWMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2C(=O)O)C3=CC=CC=C3
• Molecular Formula: C16H12O4
• DSSTOX Substance ID: DTXSID20352073
• Molecular Weight: 268.26 g/mol
• CAS RN: 300674-03-7

Description

“5-Methoxy-2-phenyl-1-benzofuran-3-carboxylic acid” is a chemical compound with the CAS Number: 300674-03-7. It has a molecular weight of 268.27. The IUPAC name for this compound is the same as the common name. It is a benzofuran derivative, which are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. One of the most pertinent strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R- (phenoxy)alkyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The linear formula of “5-Methoxy-2-phenyl-1-benzofuran-3-carboxylic acid” is C16 H12 O4. The InChI Code for this compound is 1S/C16H12O4/c1-19-11-7-8-13-12 (9-11)14 (16 (17)18)15 (20-13)10-5-3-2-4-6-10/h2-9H,1H3, (H,17,18).

Chemical Reactions Analysis

While specific chemical reactions involving “5-Methoxy-2-phenyl-1-benzofuran-3-carboxylic acid” are not available, benzofuran derivatives have been known to undergo various chemical reactions. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-Methoxy-2-phenyl-1-benzofuran-3-carboxylic acid” include a molecular weight of 268.27.

Scientific Research Applications

• Antimicrobial Agents

  • Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.
  • The 5- or 6-position of the nucleus may be unsubstituted, and substituents with halogens, nitro and hydroxyl groups have also displayed potent antibacterial activity.
  • The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery, especially in the search for efficient antimicrobial candidates.

• Anticancer Activities

  • Some substituted benzofurans have dramatic anticancer activities.
  • Compound 36 (Fig. 8) was found to have significant cell growth inhibitory effects, and the inhibition rates in different types of cancer cells by 10 μM of compound 36 are as follows: Leukemia K-562 and SR (inhibition rate: 56.84% and 60.89% respectively), Non-small cell lung cancer NCI-H322M and NCI-H460 (inhibition rate: 40.87% and 80.92% respectively), Colon cancer HCT-116, KM12 and SW-620 (inhibition rate: 72.14%, 41.49 and 40.82% respectively), CNS cancer SNB-75 and U251 (inhibition rate: 58.02% and 73.94% respectively), Melanoma LOX IMVI and MDA-MB-435 (inhibition rate: 72.69% and 50.64% respectively), and Ovarian cancer OVCAR-4 and OVCAR-8 (inhibition rate: 56.45% and 44.50% respectively).

Future Directions

Benzofuran compounds have attracted considerable attention due to their wide range of biological and pharmacological applications. They have potential applications in many aspects, making these substances potential natural drug lead compounds. Therefore, future research in this area is promising and could lead to the development of new therapeutic agents.